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Compound of Interest

Compound Name: (R)-mandelonitrile

Cat. No.: B110909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-mandelonitrile, a key chiral intermediate in the synthesis of various pharmaceuticals,

requires meticulous handling due to its acute toxicity and potential for hazardous

decomposition. This guide provides an in-depth overview of the essential safety precautions,

handling protocols, and emergency procedures necessary for the safe utilization of (R)-
mandelonitrile in a laboratory setting.

Hazard Identification and Classification
(R)-mandelonitrile is classified as a hazardous substance. It is toxic if swallowed, in contact

with skin, or if inhaled.[1][2] It can cause serious skin and eye irritation or damage.[2][3] The

primary danger associated with (R)-mandelonitrile is its decomposition, which releases highly

toxic hydrogen cyanide gas.

Physical and Chemical Properties
A summary of the key physical and chemical properties of (R)-mandelonitrile is presented in

the table below.
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Property Value

Chemical Formula C₈H₇NO

Molar Mass 133.15 g/mol [1][4]

Appearance Reddish-brown to dark red-brown liquid

Melting Point -22 °C[4]

Boiling Point 282.70 °C (decomposes)[4]

Density 1.117 g/mL[4]

Flash Point 113 °C (235 °F)[4]

Solubility
Insoluble in water. Very soluble in ether, alcohol,

and chloroform.

Toxicity Data
(R)-mandelonitrile is acutely toxic. The primary mechanism of toxicity is the inhibition of

cytochrome c oxidase by cyanide, which is released upon decomposition. This disrupts cellular

respiration, leading to cytotoxic hypoxia. The central nervous system and the heart are the

organs most affected. The available quantitative toxicity data is summarized below.

Test Species Route Value

LD50 Mouse Intravenous 5.6 mg/kg

Draize Test Rabbit Eye 250 µg/24H (Severe)

Safe Handling and Storage
Strict adherence to safety protocols is paramount when working with (R)-mandelonitrile.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://emedicine.medscape.com/article/814287-overview
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.benchchem.com/product/b110909?utm_src=pdf-body
https://www.benchchem.com/product/b110909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe

shoes.

Respiratory Protection: All work with (R)-mandelonitrile must be conducted in a certified

chemical fume hood to avoid inhalation of vapors or hydrogen cyanide gas.

Storage
Store in a cool, dry, well-ventilated area, away from incompatible materials such as oxidizing

agents, strong acids, and strong bases.

Keep containers tightly closed and protected from moisture and light.

Storage under an inert atmosphere (e.g., argon) is recommended to prevent degradation.

Experimental Protocols
General Handling of Cyanohydrins
Given the hazardous nature of cyanohydrins, the following general procedures should be

followed:

Preparation: All manipulations should be performed in a chemical fume hood. Ensure that all

glassware is dry and free of acidic residues.

Reaction Quenching: Reactions containing (R)-mandelonitrile should be quenched

carefully. A common method for destroying residual cyanide is the addition of an oxidizing

agent, such as sodium hypochlorite (bleach), under basic conditions. The pH should be

maintained above 10 to prevent the formation of hydrogen cyanide gas.

Waste Disposal: All waste containing (R)-mandelonitrile or cyanide must be treated as

hazardous waste and disposed of according to institutional and local regulations. Cyanide-

containing waste should be collected in a dedicated, labeled, and sealed container.

Decontamination Procedure for Spills
In the event of a spill, the following protocol should be followed:

Evacuate: Immediately evacuate the area and ensure it is well-ventilated.
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PPE: Don appropriate PPE, including respiratory protection if necessary.

Neutralize: For small spills, cover with an absorbent material. For larger spills, cautiously

treat the spill with a freshly prepared 10% sodium hypochlorite solution or a ferrous sulfate

solution to complex the cyanide.

Clean-up: The neutralized material should be collected in a sealed container for hazardous

waste disposal.

Decontaminate: The spill area should be thoroughly decontaminated with a 10% bleach

solution followed by a water rinse.

Decomposition and Toxicity Pathway
(R)-mandelonitrile can decompose to form benzaldehyde and hydrogen cyanide. This process

can be accelerated by heat, moisture, or basic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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